N-methyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide

• IUPAC Name: N-methyl-2-[(4-methyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C18H18N4OS/c1-21(15-11-7-4-8-12-15)16(23)13-24-18-20-19-17(22(18)2)14-9-5-3-6-10-14/h3-12H,13H2,1-2H3
• InChI Key: HYXPDZJKRNZWGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N(C)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 2-cyanopyridine with N-phenylthiosemicarbazide afforded the 4-phenyl-5-(pyridin-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Methyl 2-((4-phenyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetate, derived from this 1,2,4-triazole-3-thione, was obtained by reaction with chloroacetic acid followed by an acid-catalyzed esterification of the carboxylic acid with methyl alcohol.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, some 1,2,4-triazole derivatives have shown promising anticancer activities, and their mechanism of action has been studied using the expression of genes and proteins involved in the inflammatory pathways, ER stress pathway, and molecular docking.

Future Directions

The synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents have been reported. These studies suggest that 1,2,4-triazole derivatives could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules. This could be a potential future direction for the research on “N-methyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide”.